4-Bromo-2-methylbenzo[d]thiazol-5-amine

• CAS No.: 1026012-33-8
• Molecular Formula: C8H7BrN2S
• Molecular Weight: 243.13 g/mol
• IUPAC Name: 4-bromo-2-methyl-1,3-benzothiazol-5-amine
• InChI: InChI=1S/C8H7BrN2S/c1-4-11-8-6(12-4)3-2-5(10)7(8)9/h2-3H,10H2,1H3
• InChI Key: JELKCCNPRMGQID-UHFFFAOYSA-N
• SMILES: CC1=NC2=C(S1)C=CC(=C2Br)N

Description

4-Bromo-2-methylbenzo[d]thiazol-5-amine is a heterocyclic aromatic compound featuring a benzothiazole core substituted with a bromine atom at position 4, a methyl group at position 2, and an amine at position 3. This structure imparts unique electronic and steric properties, making it valuable in medicinal chemistry and materials science. The bromine atom enhances electrophilic reactivity, while the methyl group contributes to lipophilicity and metabolic stability. Its applications span drug discovery (e.g., kinase inhibitors ) and dye synthesis .

Comparison with Similar Compounds

Comparison with Structural Analogs

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituents	Biological/Functional Role	Key Data/Findings	Reference ID
4-Bromo-2-methylbenzo[d]thiazol-5-amine	4-Br, 2-CH₃, 5-NH₂	RIPK2 inhibitor scaffold; dye intermediate	High affinity in kinase inhibition (~nM IC₅₀)
4-Bromobenzo[d]thiazol-5-amine	4-Br, 5-NH₂	Anti-prion agent	EC₅₀ = 2.5 μM in prion-infected cells
5-Bromo-4-methylbenzo[d]thiazol-2-amine	5-Br, 4-CH₃, 2-NH₂	Not explicitly stated	Structural analog with altered reactivity
N-(6-bromoquinolin-4-yl)benzo[d]thiazol-5-amine (Compound 10)	Benzo[d]thiazol-5-amine linked to bromoquinoline	RIPK2 inhibitor precursor	Key intermediate for derivatives with IC₅₀ = 5.1 nM
4-(4-Bromophenyl)-1,3-thiazol-2-amine	Bromophenyl at thiazole	Bifunctional reactive dye	Hypsochromic shift (λmax = 480 nm)

Key Observations:

• Substituent Position Matters : Bromine at position 4 (vs. 5) in benzothiazole enhances kinase inhibition , while bromophenyl groups in thiazoles optimize dye absorption .
• Methyl Group Impact : The 2-CH₃ group in the target compound improves binding to RIPK2’s hydrophobic back pocket , contrasting with unsubstituted analogs showing lower selectivity.
• Anti-Prion Activity : Thiazol-2-amines with pyridyl substituents (e.g., compound 67) outperform brominated benzothiazoles in prion inhibition .

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Property	4-Bromo-2-methylbenzo[d]thiazol-5-amine	4-Bromobenzo[d]thiazol-5-amine	5-Bromo-4-methylbenzo[d]thiazol-2-amine
Molecular Formula	C₈H₇BrN₂S	C₇H₅BrN₂S	C₈H₇BrN₂S
Molecular Weight	243.13 g/mol	229.10 g/mol	243.13 g/mol
Boiling Point	Not reported	Not reported	Not reported
Hazard Profile	H317 (skin sensitization)	H317, H319 (eye irritation)	Similar to analogs
Synthetic Yield	~68% (via Suzuki coupling)	Varies by route	Dependent on boronic acid partners